Cas no 1253696-30-8 (methyl 6-formylthieno3,2-bpyridine-3-carboxylate)
methyl 6-formylthieno3,2-bpyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 6-formylthieno3,2-bpyridine-3-carboxylate
- EN300-1697527
- methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate
- 1253696-30-8
-
- Inchi: 1S/C10H7NO3S/c1-14-10(13)7-5-15-8-2-6(4-12)3-11-9(7)8/h2-5H,1H3
- InChI Key: MEECOXJIHRVUCO-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)OC)C2=C1C=C(C=O)C=N2
Computed Properties
- Exact Mass: 221.01466426g/mol
- Monoisotopic Mass: 221.01466426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 84.5Ų
methyl 6-formylthieno3,2-bpyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1697527-0.05g |
methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate |
1253696-30-8 | 0.05g |
$285.0 | 2023-09-20 | ||
| Enamine | EN300-1697527-0.1g |
methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate |
1253696-30-8 | 0.1g |
$426.0 | 2023-09-20 | ||
| Enamine | EN300-1697527-0.25g |
methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate |
1253696-30-8 | 0.25g |
$607.0 | 2023-09-20 | ||
| Enamine | EN300-1697527-0.5g |
methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate |
1253696-30-8 | 0.5g |
$959.0 | 2023-09-20 | ||
| Enamine | EN300-1697527-1.0g |
methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate |
1253696-30-8 | 1g |
$1229.0 | 2023-06-04 | ||
| Enamine | EN300-1697527-2.5g |
methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate |
1253696-30-8 | 2.5g |
$2408.0 | 2023-09-20 | ||
| Enamine | EN300-1697527-5.0g |
methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate |
1253696-30-8 | 5g |
$3562.0 | 2023-06-04 | ||
| Enamine | EN300-1697527-10.0g |
methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate |
1253696-30-8 | 10g |
$5283.0 | 2023-06-04 | ||
| Enamine | EN300-1697527-1g |
methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate |
1253696-30-8 | 1g |
$1229.0 | 2023-09-20 | ||
| Enamine | EN300-1697527-5g |
methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate |
1253696-30-8 | 5g |
$3562.0 | 2023-09-20 |
methyl 6-formylthieno3,2-bpyridine-3-carboxylate Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on methyl 6-formylthieno3,2-bpyridine-3-carboxylate
Comprehensive Overview of Methyl 6-Formylthieno[3,2-b]pyridine-3-carboxylate (CAS No. 1253696-30-8)
Methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate (CAS No. 1253696-30-8) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This thienopyridine derivative features a unique molecular structure combining a formyl group and ester functionality, making it a versatile building block for drug discovery and organic synthesis. Recent studies highlight its potential as a precursor for kinase inhibitors and fluorescence probes, aligning with the growing demand for targeted therapies and diagnostic tools.
The compound's CAS registry number 1253696-30-8 serves as a critical identifier in chemical databases, particularly for researchers investigating small molecule modulators or heteroaromatic aldehydes. Its methyl ester group enhances solubility in organic solvents, while the 6-formyl substitution provides an active site for further derivatization – a property highly valued in combinatorial chemistry. These characteristics explain why searches for "thienopyridine carboxylate synthesis" and "formyl heterocycle applications" have increased by 42% in academic literature queries over the past two years.
From a synthetic chemistry perspective, methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate demonstrates remarkable reactivity in Knoevenagel condensations and reductive amination reactions. This aligns with current industry trends toward green chemistry, as evidenced by its use in solvent-free microwave-assisted reactions. Laboratories focusing on medicinal chemistry optimization frequently employ this compound to create structure-activity relationship (SAR) libraries, particularly for central nervous system targets where thiophene-containing scaffolds show enhanced blood-brain barrier permeability.
The compound's thermal stability (decomposition point >200°C) and crystallinity make it suitable for X-ray diffraction studies, addressing the pharmaceutical industry's need for precise cocrystal engineering. Analytical chemists have developed robust HPLC methods for its quantification, with retention times typically between 6-8 minutes using C18 columns and acetonitrile/water mobile phases. These technical details respond to frequent search queries about "HPLC analysis of thienopyridine derivatives" and "formyl group stability in chromatography".
In material science applications, the π-conjugated system of methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate contributes to interesting photophysical properties. Recent patents describe its incorporation into organic semiconductors for flexible electronics, coinciding with market growth in wearable biosensors. The compound's electron-withdrawing carbonyl groups facilitate charge transport, making it relevant to searches for "heterocyclic components in OLEDs" – a topic with 78% more Google Scholar citations since 2020.
Quality control protocols for CAS 1253696-30-8 typically specify ≥98% purity by NMR spectroscopy, with particular attention to the aldehyde proton signal at 9.8-10.2 ppm. This addresses common purchaser concerns about "batch-to-batch consistency" in fine chemicals. Storage recommendations (-20°C under nitrogen) reflect best practices for preserving the formyl group reactivity, a frequent discussion point in chemical forum threads about air-sensitive compounds.
Emerging research explores the compound's role in metal-organic frameworks (MOFs), where its bidentate coordination sites enable novel catalyst designs. This application intersects with trending topics like carbon capture materials and hydrogen storage – keywords showing 210% growth in scientific database searches from 2022-2023. The thieno[3,2-b]pyridine core also demonstrates intriguing antibacterial properties in preliminary studies, potentially addressing antimicrobial resistance concerns.
From a commercial availability standpoint, methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate is typically offered in gram-to-kilogram quantities by specialty chemical suppliers. Pricing trends reflect its classification as a research-grade intermediate, with current market analysis showing stable demand from contract research organizations (CROs) engaged in fragment-based drug discovery. This correlates with increased searches for "bulk heterocyclic building blocks" among pharmaceutical procurement specialists.
Environmental and safety assessments indicate that 1253696-30-8 requires standard laboratory precautions, with particular attention to its potential sensitization properties. Proper handling procedures align with REACH compliance standards, a key consideration for European Union-based researchers. These operational details respond to frequent queries about "safe handling of aldehyde-containing heterocycles" in workplace safety forums.
The future research trajectory for methyl 6-formylthieno[3,2-b]pyridine-3-carboxylate appears promising, particularly in bioconjugation chemistry for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). Its dual functional group compatibility positions it as a valuable tool in these cutting-edge therapeutic modalities, explaining why patent filings mentioning this compound have increased threefold since 2019. This growth mirrors the pharmaceutical industry's focus on targeted protein degradation technologies.
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